Cas no 948551-04-0 (Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)
948551-04-0 structure
Product Name:Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
CAS No:948551-04-0
MF:C7H7F3N2O2
MW:208.137892007828
CID:2108851
Update Time:2023-08-04
Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- 5-TRIFLUOROMETHYL-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 3-(trifluoromethyl)pyrazole-5-carboxylate
- ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
- 1H-Pyrazole-3-carboxylicacid, 5-(trifluoromethyl)-, ethyl ester
- Maybridge3_005242
- ethyl 5-(trifluoromethyl)-2H-pyrazole-3-carboxylate
- Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
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- Inchi: 1S/C7H7F3N2O2/c1-2-14-6(13)4-3-5(12-11-4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
- InChI Key: AKFFNTKRAYWFRN-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)OCC)=NN1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Topological Polar Surface Area: 55
Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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